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Compound of Interest

Compound Name: Benzofuran

Cat. No.: B130515

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. Benzofuran, a flammable liquid and suspected carcinogen, requires specific
procedures for its disposal to mitigate risks to personnel and the environment. This guide
provides a comprehensive, step-by-step operational plan for the safe disposal of benzofuran.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to handle benzofuran with the
appropriate personal protective equipment (PPE) to minimize exposure risks.

Required PPE:

o Gloves: Chemical-resistant gloves, such as nitrile, are required.

o Eye Protection: Safety glasses or goggles must be worn.

e Lab Coat: A standard laboratory coat is necessary to protect from spills.

In the event of exposure, follow these first-aid measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.

» Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.
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¢ Inhalation: Move to a well-ventilated area and seek fresh air.

Chemical Waste Characterization and Segregation

Proper characterization and segregation of chemical waste is the foundational step in
compliant disposal. Benzofuran is classified as a flammable liquid and a suspected
carcinogen, and it is harmful to aquatic life.[1][2]

o Hazard Identification: Benzofuran should be treated as a potentially combustible and
hazardous substance.[3] It is a non-halogenated organic solid waste.[3]

+ Waste Segregation: Benzofuran waste must be segregated from other waste streams.[3] Do
not mix it with halogenated solvents, agueous waste, or other incompatible chemical waste
streams.[3]

Step-by-Step Disposal Procedure

Adherence to a systematic disposal procedure is essential for safety and regulatory
compliance.

o Container Selection: Use a designated, leak-proof waste container that is compatible with
organic solids and has a secure screw-top cap.[3]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name "Benzofuran." Include the CAS Number (271-89-6), the approximate quantity of
waste, and the date the first of the waste was added to the container.[3]

o Accumulation and Storage: Store the sealed waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3] The
storage area must be well-ventilated and away from heat sources or open flames.[3]

» Arranging for Disposal: Once the waste container is full or has been in storage for the
maximum allowable time according to your institution's policy (typically not exceeding one
year), contact your institution's Environmental Health & Safety (EH&S) department to
arrange for pickup.[3]
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» Final Disposal: The EH&S department will coordinate with a certified hazardous waste
disposal company for the final treatment and disposal of the benzofuran waste, which may
involve incineration or other approved methods.[3][4] Never dispose of benzofuran down the
drain or in regular trash.[3]

Quantitative Data for Benzofuran Disposal

The following table summarizes key quantitative data relevant to the safe disposal of

benzofuran.

Property Value Citation(s)
UN Number 1993 [1][5]
Hazard Class 3 (Flammable Liquid) [4]

Flash Point 50 °C / 122 °F [6]

Boiling Point 173-175°C/343.4 - 347 °F [6]

CAS Number 271-89-6 [5]

Waste Classification Non-halogenated organic solid 3]

waste

Benzofuran Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of benzofuran
waste from the laboratory.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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